Cas no 2034322-28-4 (N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 2034322-28-4
• MF: C₁₈H₁₅N₅O₃S
• MW: 381.408401727676
• CID: 5550427
• PubChem ID: 91819298
• Update Time: 2025-07-17

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6524-6617
• N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[d]thiazole-6-carboxamide
• N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-benzothiazole-6-carboxamide
• AKOS025328431
• 2034322-28-4
• N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C18H15N5O3S/c1-2-25-15-6-4-12(8-19-15)17-22-16(26-23-17)9-20-18(24)11-3-5-13-14(7-11)27-10-21-13/h3-8,10H,2,9H2,1H3,(H,20,24)
• InChI Key： WGKLJZLDGBWBFI-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C(NCC3=NC(C4C=NC(=CC=4)OCC)=NO3)=O)C=C12

Computed Properties

• Exact Mass: 381.08956053g/mol
• Monoisotopic Mass: 381.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 131Ų

Additional information on N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide

Comprehensive Analysis of N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034322-28-4)

The compound N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034322-28-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a benzothiazole moiety, has drawn attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity profile, which may include modulation of specific biological targets.

Recent studies have highlighted the growing demand for heterocyclic compounds like N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide due to their versatility in medicinal chemistry. The 6-ethoxypyridine fragment in this molecule is particularly noteworthy, as it often contributes to improved pharmacokinetic properties such as enhanced solubility and metabolic stability. This aligns with current industry trends favoring small molecule therapeutics with optimized drug-like characteristics.

The 1,3-benzothiazole component of this compound is another area of intense research interest. This privileged scaffold appears in numerous FDA-approved drugs and is known for its diverse biological activities. When combined with the 1,2,4-oxadiazole linker, it creates a unique molecular architecture that may interact with various enzyme systems. Computational modeling suggests potential applications in addressing age-related diseases, a topic of significant public interest given global demographic shifts toward aging populations.

Synthetic approaches to N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide typically involve multi-step organic transformations. The oxadiazole ring formation represents a critical step, often achieved through cyclization reactions of appropriate precursors. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes, reflecting broader societal concerns about environmental impact in chemical manufacturing.

Analytical characterization of this compound presents interesting challenges due to its structural complexity. Modern techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its identity and purity. These analytical methods are particularly important given the current regulatory emphasis on compound characterization in pharmaceutical development.

The potential structure-activity relationships (SAR) of N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide represent a fascinating area for exploration. Preliminary computational studies suggest that modifications to the ethoxy group or the benzothiazole system could significantly alter biological activity. This aligns with current drug discovery paradigms focusing on molecular optimization through systematic structural variation.

From a formulation perspective, the physical properties of CAS No. 2034322-28-4 merit careful consideration. Its solubility profile and crystalline form could impact potential pharmaceutical applications. Recent industry trends toward amorphous solid dispersions and other advanced formulation technologies may offer solutions to any challenges presented by this compound's physicochemical characteristics.

Intellectual property considerations surrounding N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide are also noteworthy. The compound's novel structure suggests potential for patent protection, particularly if unique biological activities are demonstrated. This aspect is increasingly important in the current competitive landscape of drug development.

Future research directions for this compound may include detailed mechanistic studies to elucidate its molecular targets, as well as comprehensive toxicological evaluation. The integration of artificial intelligence in drug discovery could accelerate these investigations, representing an exciting convergence of chemistry and computational technology that many researchers are actively exploring.

In conclusion, N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034322-28-4) represents a compelling case study in modern medicinal chemistry. Its complex structure and potential applications touch upon numerous current research themes, from targeted therapeutics to green synthesis methodologies. As scientific understanding of this compound deepens, it may well emerge as an important tool in addressing various health challenges facing society today.